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Introduction:

Penicillin-Streptomycin (Pen-Strep) is a widely used antibiotic solution in cell culture to
prevent bacterial contamination. It is a broad-spectrum antibiotic effective against both gram-
positive and gram-negative bacteria. Penicillin acts by inhibiting the synthesis of the bacterial
cell wall, while streptomycin inhibits protein synthesis by binding to the 30S ribosomal subunit.
[1][2][3] Proper storage and handling of Pen-Strep stock solutions are critical to maintain its
efficacy and prevent cytotoxicity in cell cultures.

Data Presentation: Storage and Stability

The stability of Penicillin-Streptomycin stock solutions is highly dependent on storage
conditions. To maximize shelf-life and performance, it is essential to adhere to the following
guidelines.
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Storage Condition

Temperature

Duration of
Stability

Recommendations

Long-term Storage

-20°C or colder

Up to 12 months from
date of manufacture

Store in a non-frost-
free freezer. Aliquoting
is highly
recommended to
avoid repeated freeze-
thaw cycles.[1][4][5]

Short-term Storage

+2°Cto +8°C

Up to 2 weeks

For recently thawed
aliquots or for
solutions that will be
used frequently within
a short period.[6][7]

In Culture Medium

37°C

Up to 3 days

The stability of Pen-
Strep is reduced at
physiological

temperatures.[2]

Room Temperature

Ambient

Unstable

Avoid prolonged
exposure to room
temperature as
degradation occurs

rapidly.

Freeze-Thaw Cycles

N/A

Avoid

Repeated freezing
and thawing can lead
to a significant loss of
antibiotic activity. It is
recommended to
aliquot the stock
solution upon first
thaw.[2][3][8]

Experimental Protocols
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Protocol 1: Initial Handling and Aliquoting of Frozen Penicillin-Streptomycin (100X) Stock
Solution

This protocol outlines the procedure for safely thawing and creating working aliquots of a new
bottle of frozen Penicillin-Streptomycin stock solution to preserve its efficacy.

Materials:

Frozen Penicillin-Streptomycin (100X) stock solution

Sterile, conical tubes (e.g., 1.5 mL, 5 mL, or 15 mL)

Water bath set to 37°C or refrigerator at 4°C

70% ethanol for disinfection

Laminar flow hood or biosafety cabinet

Pipettes and sterile tips
Procedure:
e Thawing:

o Recommended Method (Slow Thaw): Thaw the Pen-Strep solution overnight in a
refrigerator at 4°C.[9]

o Rapid Method: Thaw the bottle in a 37°C water bath. Remove the bottle immediately once
the solution has thawed to prevent degradation of the antibiotics. Do not allow the solution
to warm to 37°C.[9]

o Aseptic Technique: Transfer the thawed bottle of Pen-Strep to a laminar flow hood or
biosafety cabinet. Disinfect the exterior of the bottle with 70% ethanol.

 Aliquoting:

o Gently swirl the bottle to ensure a homogenous solution. A white or pale precipitate may
be common after thawing; ensure it is resuspended.[9]
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o Dispense the stock solution into smaller, sterile conical tubes in volumes appropriate for
your experimental needs (e.g., 1 mL, 5 mL).[2][3] This will minimize the number of freeze-
thaw cycles for the entire stock.

o Labeling: Clearly label each aliquot with the name of the solution ("Pen-Strep 100X"), the
date of aliquoting, and the lot number.

e Storage:

o Immediately place the newly created aliquots in a -20°C freezer for long-term storage.[1]
[6][10]

o If an aliquot will be used within two weeks, it can be stored at 4°C.[6][7]
Protocol 2: Supplementing Cell Culture Medium with Penicillin-Streptomycin

This protocol describes the standard procedure for adding Penicillin-Streptomycin to cell
culture medium to achieve the desired working concentration.

Materials:

Complete cell culture medium

Thawed aliquot of Penicillin-Streptomycin (100X) stock solution

Sterile serological pipettes and pipette aid

Laminar flow hood or biosafety cabinet
Procedure:

o Aseptic Environment: Perform all steps in a laminar flow hood or biosafety cabinet to
maintain sterility.

o Determine Required Volume: The standard final concentration of Pen-Strep in cell culture
medium is 1X. For a 100X stock solution, this typically corresponds to a 1:100 dilution.

o For 500 mL of medium, add 5 mL of 100X Pen-Strep.[11]
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o For 100 mL of medium, add 1 mL of 100X Pen-Strep.

e Supplementation:
o Warm the complete cell culture medium to the appropriate temperature (usually 37°C).

o Using a sterile serological pipette, add the calculated volume of the 100X Pen-Strep
solution to the medium.

e Mixing: Gently swirl the medium bottle to ensure the antibiotic solution is evenly distributed.
Avoid vigorous shaking to prevent foaming.[12]

o Labeling: Label the supplemented medium with the date of preparation and the final
concentration of Pen-Strep (e.g., "DMEM + 10% FBS + 1% P/S").

o Storage of Supplemented Medium: Store the supplemented medium at 2°C to 8°C and
protect it from light.[12] It is recommended to use the supplemented medium within 30 days.
[12]

Important Considerations:

o Cytotoxicity: While generally safe for most cell lines, Pen-Strep can be toxic to some,
especially at high concentrations. It is advisable to perform a dose-response test to
determine the optimal concentration for your specific cell line if you observe signs of toxicity
such as changes in morphology, reduced confluence, or cell detachment.[1][2]

» Antibiotic-Free Culture: For certain applications, such as the study of cellular metabolism or
when using selective antibiotics, the presence of Pen-Strep may interfere with experimental
results.[13] In such cases, culturing cells in antibiotic-free medium is recommended, which
necessitates stringent aseptic techniques.

e Mycoplasma Contamination: Pen-Strep is not effective against Mycoplasma, a common cell
culture contaminant that lacks a cell wall.[8] Regular testing for Mycoplasma is crucial.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://lifescience.invitro.com.au/products/s/ATCPCS999002/PenicillinStreptomycinAmphotericin-B-Solution/
https://lifescience.invitro.com.au/products/s/ATCPCS999002/PenicillinStreptomycinAmphotericin-B-Solution/
https://lifescience.invitro.com.au/products/s/ATCPCS999002/PenicillinStreptomycinAmphotericin-B-Solution/
https://www.takara.co.kr/file/manual/pdf/penicillin-streptomycin-product-data-sheet.pdf
https://immunologicalsciences.com/wp-content/uploads/2022/03/ISL0022-020-Penicillin-%E2%80%93-Streptomycin-Solution-100X.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172565/
https://www.capricorn-scientific.com/knowledge-center/antibiotics-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12071052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Use in Cell Culture
(Supplement Medium)

Short-term Storage
@c)

Aliquot into Sterile Tubes
in Laminar Flow Hood

Aseptic Technique

Receive Frozen Initial Handling Thaw Solution
Pen-Strep Stock (4°C or 37°C water bath) | ¢

Long-term Storage
(20°C)

Click to download full resolution via product page

Caption: Workflow for handling and aliquoting Penicillin-Streptomycin stock.
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Caption: Consequences of improper Penicillin-Streptomycin storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12071052?utm_src=pdf-custom-synthesis
https://www.takara.co.kr/file/manual/pdf/penicillin-streptomycin-product-data-sheet.pdf
https://immunologicalsciences.com/wp-content/uploads/2022/03/ISL0022-020-Penicillin-%E2%80%93-Streptomycin-Solution-100X.pdf
https://www.biosera.com/wp-content/uploads/2023/07/TDS-XCA4122.pdf
https://www.thermofisher.com/order/catalog/product/15140122
https://www.thermofisher.com/order/catalog/product/15140122
https://www.jenabioscience.com/images/76f5fe1aed/ML-105_MSDS.pdf
https://www.merckmillipore.com/INTL/en/product/Penicillin-Streptomycin-100X-Tissue-Culture-Grade-Calbiochem,EMD_BIO-516106
https://www.biocompare.com/Product-Reviews/590870-Pen-strep-cell-culture/
https://www.capricorn-scientific.com/knowledge-center/antibiotics-in-cell-culture
https://www.researchgate.net/post/Tips_for_Thawing_Pen-Strep
https://www.fishersci.se/store/msds?partNumber=10003927&countryCode=SE&language=en
http://www.abioreagents.com/Content/pdf/C8057%20%20Penicillin-Streptomycin(100x).pdf
https://lifescience.invitro.com.au/products/s/ATCPCS999002/PenicillinStreptomycinAmphotericin-B-Solution/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172565/
https://www.benchchem.com/product/b12071052#proper-storage-and-handling-of-penicillin-streptomycin-stock
https://www.benchchem.com/product/b12071052#proper-storage-and-handling-of-penicillin-streptomycin-stock
https://www.benchchem.com/product/b12071052#proper-storage-and-handling-of-penicillin-streptomycin-stock
https://www.benchchem.com/product/b12071052#proper-storage-and-handling-of-penicillin-streptomycin-stock
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12071052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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